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Introduction to PACSIN Proteins and their SH3
Domains

The Protein Kinase C and Casein Kinase Substrate in Neurons (PACSIN) family, also known as
syndapins, are crucial adapter proteins involved in a variety of cellular processes. In mammals,
this family consists of three isoforms: PACSIN1 (syndapin 1), PACSIN2 (syndapin Il), and
PACSINS (syndapin Ill). These proteins are characterized by a conserved domain architecture,
featuring an N-terminal F-BAR (Fes/CIP4 Homology-Bin/Amphiphysin/Rvs) domain, a central
variable region, and a C-terminal SH3 (Src Homology 3) domain.

The F-BAR domain is responsible for sensing and inducing membrane curvature, playing a vital
role in processes like endocytosis and vesicle formation. The C-terminal SH3 domain, the focus
of this guide, is a protein-protein interaction module that typically binds to proline-rich motifs on
target proteins. This interaction is fundamental to the function of PACSINSs, allowing them to
recruit various proteins to specific cellular locations and thereby orchestrate complex signaling
and trafficking events. Understanding the binding partners of the PACSIN SH3 domains is key
to elucidating their roles in cellular physiology and pathology.

PACSIN SH3 Domain Binding Partners: A
Quantitative Overview
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The SH3 domains of all three PACSIN isoforms have been shown to interact with a range of
proteins, primarily involved in endocytosis, cytoskeletal regulation, and vesicle trafficking. While
all three isoforms share some common binding partners, there are also specific interactors for
each, reflecting their distinct and overlapping functions.

Table 1: PACSIN 1 (Syndapin I) SH3 Domain Binding

Partners
Binding Partner Function Quantitative Data (Kd)
GTPase involved in vesicle
Dynamin-1 Not available

scission

o Phosphatase in synaptic ]
Synaptojanin 1 ) ) Not available
vesicle recycling

N-WASP Actin polymerization regulator Not available

Synapsin | Synaptic vesicle clustering Not available

Guanine nucleotide exchange ]
mSosl Not available
factor

Table 2: PACSIN 2 (Syndapin II) SH3 Domain Binding
Partners
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Binding Partner

Function

Quantitative Data (Kd)

GTPase involved in vesicle

Dynamin o Not available

scission
o Phosphatase in synaptic ]

Synaptojanin 1 ) ) Not available
vesicle recycling

N-WASP Actin polymerization regulator Not available
A disintegrin and )

ADAM13 Not available
metalloprotease

Cobll1 Cordon-bleu protein-like 1 25.8 nM[1]

SH3BP1 SH3 domain-binding protein 1 2.2 uM[1]

AP-3 Adaptor protein complex 3 Not available
Guanine nucleotide exchange ]

mSosl Not available

factor

Table 3: PACSIN 3 (Syndapin Ill) SH3 Domain Binding

Partnhers

Binding Partner

Function

Quantitative Data (Kd)

GTPase involved in vesicle

Dynamin o Not available

scission
o Phosphatase in synaptic )

Synaptojanin 1 ) ) Not available
vesicle recycling

N-WASP Actin polymerization regulator Not available
A disintegrin and ]

ADAM12 Not available

metalloprotease

Key Signaling Pathways and Experimental

Workflows
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The interactions mediated by the PACSIN SH3 domains are central to several critical cellular
pathways. The following diagrams, generated using Graphviz, illustrate these relationships and
the workflows of key experimental techniques used to identify them.
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Endocytosis & Cytoskeletal Remodeling
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GST Pull-Down Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to PACSIN SH3 Domain
Binding Partners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1201884+#pacsin-sh3-domain-binding-partners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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